Cas no 946409-21-8 (4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane)

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2-Dioxaborolane is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The tetramethyl dioxaborolane moiety enhances hydrolytic stability, making it suitable for handling under ambient conditions. The phenoxymethylphenyl group provides steric and electronic modulation, facilitating efficient coupling with aryl halides. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise boron-based intermediates are required. Its crystalline solid form ensures ease of purification and handling. The product’s consistent performance in palladium-catalyzed reactions makes it a reliable choice for constructing complex biaryl structures in organic synthesis.

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane structure

946409-21-8 structure

Product Name:4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane

CAS No:946409-21-8

MF:C₁₉H₂₃BO₃

MW:310.195125818253

MDL:MFCD18827485

CID:3162050

Update Time:2025-07-30

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-tetramethyl-2-(4-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane
- 4-(Phenoxymethyl)benzeneboronic acid pinacol ester
- 4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane
- 4,4,5,5-Tetramethyl-2-[4-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
- AMTB380
- 2-[4-(Phenoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane
- MDL： MFCD18827485
- Inchi： 1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-12-10-15(11-13-16)14-21-17-8-6-5-7-9-17/h5-13H,14H2,1-4H3
- InChI Key： YLEMWKPHWXIWOL-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(COC3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 366
Topological Polar Surface Area: 27.7

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM219327-5g	4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane	946409-21-8	95+%	5g	$108	2021-08-04
Chemenu	CM219327-25g	4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane	946409-21-8	95+%	25g	$316	2021-08-04
TRC	P992118-50mg	4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-[1,3,2]Dioxaborolane	946409-21-8		50mg	$ 50.00	2022-06-03
TRC	P992118-100mg	4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-[1,3,2]Dioxaborolane	946409-21-8		100mg	$ 65.00	2022-06-03
TRC	P992118-500mg	4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-[1,3,2]Dioxaborolane	946409-21-8		500mg	$ 80.00	2022-06-03
AK Scientific	AMTB380-1g	4-(Phenoxymethyl)benzeneboronic acid pinacol ester	946409-21-8	95%	1g	$40	2025-02-18
AK Scientific	AMTB380-5g	4-(Phenoxymethyl)benzeneboronic acid pinacol ester	946409-21-8	95%	5g	$110	2025-02-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T906471-250mg	4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane	946409-21-8	95%	250mg	￥418.50	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T906471-1g	4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane	946409-21-8	95%	1g	￥1,202.40	2022-08-31
Chemenu	CM219327-5g	4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane	946409-21-8	95+%	5g	$108	2022-08-31